Cas no 120254-80-0 (1-bromo-2-(1,1-dimethoxyethyl)benzene)

• Product Name: 1-bromo-2-(1,1-dimethoxyethyl)benzene
• CAS No: 120254-80-0
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 1213102
• PubChem ID: 329761970
• Update Time: 2025-11-02

1-bromo-2-(1,1-dimethoxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(1,1-dimethoxyethyl)benzene
• CTK8E3825
• 2'-Bromoacetophenone dimethyl ketal
• 2 inverted exclamation marka-Bromoacetophenone dimethyl ketal
• SureCN3204822
• o-bromoacetophenone dimethyl ketal
• AC1MOARO
• 2′-BroMoacetophenone diMethyl ketal
• SALOR-INT L446653-1EA
• 2′-Bromoacetophenone dimethyl ketal b
• 2μ-Bromoacetophenone dimethyl ketal
• SCHEMBL3204822
• J-004293
• DB-162306
• 120254-80-0
• AKOS024416371
• DTXSID50391612
• 2'-Bromoacetophenone dimethyl ketal, 95%

• MDL： MFCD05154994
• Inchi： 1S/C10H13BrO2/c1-10(12-2,13-3)8-6-4-5-7-9(8)11/h4-7H,1-3H3
• InChI Key： UYNFQWFFNQBNCL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C)(OC)OC

Computed Properties

• Exact Mass: 244.01000
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.454 g/mL at 25 °C
• Boiling Point: 91-93 °C/0.5 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.533
• PSA: 18.46000
• LogP: 2.91460

1-bromo-2-(1,1-dimethoxyethyl)benzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-bromo-2-(1,1-dimethoxyethyl)benzene

1-Bromo-2-(1,1-dimethoxyethyl)benzene (CAS 120254-80-0): Properties, Applications, and Market Insights

1-Bromo-2-(1,1-dimethoxyethyl)benzene (CAS 120254-80-0) is a specialized organic compound that has gained significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. This aromatic bromide derivative, characterized by its unique dimethoxyethyl functional group, serves as a crucial building block in modern synthetic chemistry.

The molecular structure of 1-bromo-2-(1,1-dimethoxyethyl)benzene combines the reactivity of an aryl bromide with the stability of acetal-protected carbonyl functionality. This dual nature makes it particularly valuable for controlled organic synthesis, where chemists require both protective group strategies and sites for subsequent functionalization. Recent literature highlights its growing importance in cross-coupling reactions, a hot topic in current synthetic methodology research.

From a commercial perspective, CAS 120254-80-0 has seen steady demand growth, particularly in the Asia-Pacific region where pharmaceutical manufacturing continues to expand. Market analysts note that compounds like 1-bromo-2-(1,1-dimethoxyethyl)benzene are benefiting from trends toward more complex drug molecules and the need for sophisticated intermediates in small molecule drug development.

In synthetic applications, the dimethoxyethyl group offers unique advantages. It serves as a protected form of acetyl functionality that can be later unveiled under mild acidic conditions, making 1-bromo-2-(1,1-dimethoxyethyl)benzene particularly useful in multi-step synthesis where orthogonal protection strategies are required. This property has made it valuable in the synthesis of various heterocyclic compounds, a current focus area in medicinal chemistry research.

The compound's stability profile makes it suitable for various industrial-scale applications. Unlike some reactive aryl bromides, 1-bromo-2-(1,1-dimethoxyethyl)benzene demonstrates excellent shelf stability when stored properly, reducing handling concerns and making it attractive for process chemistry applications. This characteristic has led to its increased adoption in continuous flow chemistry systems, a trending topic in green chemistry initiatives.

Quality specifications for CAS 120254-80-0 typically require high purity levels (>98%), with particular attention to moisture content due to the acetal functionality. Advanced analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed for quality control, ensuring the compound meets the stringent requirements of pharmaceutical applications.

Recent patent literature reveals innovative applications of 1-bromo-2-(1,1-dimethoxyethyl)benzene in the development of novel electronic materials. Its structural features make it suitable as a precursor for organic semiconductors and liquid crystal materials, aligning with current research trends in flexible electronics and organic photovoltaics.

From a regulatory standpoint, 1-bromo-2-(1,1-dimethoxyethyl)benzene is generally regarded as safe for industrial handling when proper precautions are followed. Its environmental profile has been studied in accordance with modern green chemistry principles, showing favorable biodegradation characteristics compared to similar aromatic compounds.

The synthesis of CAS 120254-80-0 typically involves bromination of appropriate phenolic precursors followed by acetal protection. Process chemists have developed optimized routes that emphasize atom economy and reduced waste generation, responding to the pharmaceutical industry's increasing focus on sustainable manufacturing practices.

Looking forward, the market for 1-bromo-2-(1,1-dimethoxyethyl)benzene is expected to grow in parallel with advancements in targeted drug delivery systems and personalized medicine. Its structural versatility positions it well to meet the evolving needs of modern synthetic chemistry across multiple industries.